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Compound of Interest

Compound Name: Ethyltrimethylammonium

Cat. No.: B095326

This guide provides the fundamental physicochemical properties of the
ethyltrimethylammonium cation and its common salt forms, which are essential for
researchers, scientists, and professionals in drug development. Ethyltrimethylammonium is a
guaternary ammonium cation characterized by a central nitrogen atom bonded to three methyl
groups and one ethyl group.[1] This structure gives it unique properties, and it is commonly
used in various chemical and biological applications.[2]

Physicochemical Data

The chemical formula and molecular weight are crucial data points for any experimental work.
The following table summarizes these properties for the ethyltrimethylammonium cation and
its common chloride and bromide salts.

Compound Chemical Formula Molecular Weight ( g/mol )

Ethyltrimethylammonium

i CsHiaN* 88.17[1]
(cation)
Ethyltrimethylammonium
) CsH14CIN 123.62[2]
Chloride
Ethyltrimethylammonium
CsH14BrN 168.08[3]

Bromide
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The International Union of Pure and Applied Chemistry (IUPAC) name for the cation is
ethyl(trimethyl)azanium.[1]

Note on Experimental Protocols and Visualizations: The user request specified the inclusion of
detailed experimental protocols and signaling pathway diagrams. However, for the specific
topic of the chemical formula and molecular weight of a compound, these requirements are not
applicable. The data presented are standard reference values and do not involve experimental
workflows or biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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